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Compound of Interest

Compound Name: N-Hexylaniline

Cat. No.: B1594167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and technical information for N-Hexylaniline, a

chemical compound used in various laboratory and industrial applications. Understanding its

properties and associated hazards is crucial for safe handling and use in research and

development.

Chemical Identification
Identifier Value

Chemical Name N-Hexylaniline

CAS Number 4746-32-1[1][2]

Molecular Formula C₁₂H₁₉N[1]

Molecular Weight 177.29 g/mol

Synonyms
N-n-Hexylaniline, N-Hexylbenzenamine, N-

(Phenyl)hexylamine[3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of N-Hexylaniline.
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Property Value

Physical State Liquid[4]

Color Colorless to brown[3]

Boiling Point 140-145 °C at 15 mmHg[4]

Density 0.8994 g/mL at 25 °C[4]

Refractive Index n20/D 1.5228

Flash Point > 110 °C (> 230 °F) - closed cup

Hazard Identification and Classification
N-Hexylaniline is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The following table details its hazard

classification and associated safety information.
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GHS Classification Details

Pictogram alt text

Signal Word Warning[2][3]

Hazard Statements

H315: Causes skin irritation.[3] H319: Causes

serious eye irritation.[3] H335: May cause

respiratory irritation.[3]

Precautionary Statements

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[3] P264: Wash

face, hands and any exposed skin thoroughly

after handling.[2][3] P271: Use only outdoors or

in a well-ventilated area.[2][3] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[2][3]

Response

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.[2] P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[3] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P312: Call a POISON CENTER or

doctor/physician if you feel unwell.[3] P332 +

P313: If skin irritation occurs: Get medical

advice/attention.[2][3] P337 + P313: If eye

irritation persists: Get medical advice/attention.

[2][3] P362 + P364: Take off contaminated

clothing and wash it before reuse.[3]

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[2][3] P405: Store

locked up.[2][3]
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Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[2]

Experimental Protocols: Safe Handling and First Aid
Detailed methodologies for handling and emergency procedures are critical for laboratory

safety.

4.1. Safe Handling Procedures

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile

rubber), safety glasses with side-shields or goggles, and a lab coat.[2] For operations where

exposure limits may be exceeded, a NIOSH/MSHA or European Standard EN 149 approved

respirator is recommended.[2]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Spills: In case of a spill, absorb with an inert material and place in a suitable container for

disposal.[2] Avoid release into the environment.

4.2. First-Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[2]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[2]
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Visualization of Safety Information
The following diagram illustrates the key hazards associated with N-Hexylaniline and the

primary routes of exposure.
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Caption: Key Hazards and Routes of Exposure for N-Hexylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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